Cas no 22042-77-9 ( )
structure
Product Name:
CAS No:22042-77-9
MF:C6H7NOS2
MW:173.255878686905
CID:912185
PubChem ID:268519
Update Time:2025-04-19
Chemical and Physical Properties
Names and Identifiers
-
- 4-methyl-2-methylsulfanyl-1,3-thiazole-5-carbaldehyde
- 4-methyl-2-(methylsulfanyl)-1,3-thiazole-5-carbaldehyde
- 4-Methyl-2-methylmercapto-thiazol-5-carbaldehyd
- 4-methyl-2-methylsulfanyl-thiazole-5-carbaldehyde
- AC1L6KFV
- AC1Q6QBD
- AG-K-74007
- AR-1G3319
- CTK4E8371
- NSC108777
- NSC-108777
- DTXSID10296316
- DS-015245
- 22042-77-9
-
-
- Inchi： 1S/C6H7NOS2/c1-4-5(3-8)10-6(7-4)9-2/h3H,1-2H3
- InChI Key： QWGXPDAWYHFALD-UHFFFAOYSA-N
- SMILES： S1C(=NC(C)=C1C=O)SC
Computed Properties
- Exact Mass: 172.99701
- Monoisotopic Mass: 172.997
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 10
- Rotatable Bond Count: 2
- Complexity: 131
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2
- Topological Polar Surface Area: 83.5Ų
Experimental Properties
- Density: 1.3
- Boiling Point: 314.3°C at 760 mmHg
- Flash Point: 143.9°C
- Refractive Index: 1.592
- PSA: 29.96
- LogP: 1.98590
Related Literature
-
Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
-
Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
-
Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
-
Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
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